Cas no 683-32-9 (Phosphonic acid, methyl-, butyl methyl ester)

Phosphonic acid, methyl-, butyl methyl ester structure
683-32-9 structure
Product Name:Phosphonic acid, methyl-, butyl methyl ester
CAS No:683-32-9
MF:C6H15O3P
MW:166.155263185501
CID:393362
PubChem ID:574013
Update Time:2025-04-19

Phosphonic acid, methyl-, butyl methyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid, methyl-, butyl methyl ester
    • 1-[methoxy(methyl)phosphoryl]oxybutane
    • Butyl methyl methylphosphonate
    • 683-32-9
    • GGDMDPJAZASFLC-UHFFFAOYSA-N
    • SCHEMBL575238
    • DTXSID00341561
    • Inchi: 1S/C6H15O3P/c1-4-5-6-9-10(3,7)8-2/h4-6H2,1-3H3
    • InChI Key: GGDMDPJAZASFLC-UHFFFAOYSA-N
    • SMILES: P(C)(=O)(OC)OCCCC

Computed Properties

  • Exact Mass: 166.07595
  • Monoisotopic Mass: 166.07588133g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
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